5-Difluoromethoxy-isophthalic acid dimethyl ester

• IUPAC Name: dimethyl 5-(difluoromethoxy)benzene-1,3-dicarboxylate
• InChI: InChI=1S/C11H10F2O5/c1-16-9(14)6-3-7(10(15)17-2)5-8(4-6)18-11(12)13/h3-5,11H,1-2H3
• InChI Key: DXIYNCIZKBWXMF-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=CC(=C1)OC(F)F)C(=O)OC
• Molecular Formula: C11H10F2O5
• Molecular Weight: 260.19 g/mol

Description

The compound “5-Fluoro-isophthalic acid dimethyl ester” is a chemical with the linear formula C10H9FO4 and a molecular weight of 212.179. It’s provided by Sigma-Aldrich to early discovery researchers as part of a collection of rare and unique chemicals.

Molecular Structure Analysis

The molecular structure of “5-Fluoro-isophthalic acid dimethyl ester” is represented by the linear formula C10H9FO4.

Safety and Hazards

While specific safety and hazard information for “5-Difluoromethoxy-isophthalic acid dimethyl ester” is not available, related compounds should be stored in a cool place and kept tightly closed in a dry and well-ventilated place.

Future Directions

In terms of future directions, research is ongoing into the development of novel capping ligands with variable steric factor, which will be used as an organic coating for metal oxide nanoparticles.

Synthesis routes and methods

Procedure details

React 5-hydroxy-isophthalic acid dimethyl ester (5.88 g, 28 mmol), methyl 2-chloro-2,2-difluoroacetate (5.9 mL, 56 mmol), cesium carbonate (18.2 g, 56 mmol) in methyl ethyl ketone at reflux for 2 days. Cool to room temperature, filter though a filtering agent, wash with ethyl acetate, concentrate and purify (silica gel chromatography, eluting with 10:90 to 30:70 ethyl acetate:hexanes) to give the title compound (2.7 g, 37%).